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Compound of Interest

Compound Name: C646

Cat. No.: B1668185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of the histone

acetyltransferase (HAT) p300/CBP inhibitor, C646, in dimethyl sulfoxide (DMSO). Adherence to

this protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
C646 is a cell-permeable, competitive inhibitor of the p300/CBP histone acetyltransferases with

a reported Ki of 400 nM.[1][2] It is widely used in cellular and biochemical assays to study the

roles of p300/CBP in gene regulation, cell cycle control, and apoptosis.[1][3] Accurate

preparation of a C646 stock solution is the first critical step for in vitro and in vivo studies.

DMSO is the recommended solvent for C646 due to its ability to dissolve a wide range of

organic compounds for biological assays.[4][5]

Quantitative Data Summary
The following table summarizes the key quantitative data for C646 and its solubility in DMSO.
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Parameter Value Reference

Molecular Weight 445.42 g/mol [1][6]

Solubility in DMSO ≥11 mg/mL (approx. 24.7 mM) [1][4]

Recommended Storage
Powder: -20°C for up to 3

years
[7]

In DMSO: -80°C for up to 1

year
[7]

Typical Stock Conc. 10 mM - 50 mM [1][7]

Typical Working Conc. 10 µM - 30 µM [2][8]

Experimental Protocol: Preparation of a 10 mM C646
Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM C646 stock solution. Adjust the

quantities proportionally for different volumes or concentrations.

3.1. Materials

C646 powder (purity ≥98%)[4]

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block, sonicator

3.2. Procedure
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Calculate the required mass of C646:

To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 445.42 g/mol x 1000 mg/g

Mass (mg) = 4.45 mg

Weighing C646:

Tare a clean, empty microcentrifuge tube on the analytical balance.

Carefully weigh 4.45 mg of C646 powder directly into the tared tube.

Record the actual mass weighed.

Dissolving C646 in DMSO:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the C646 powder.

Tightly cap the tube.

Ensuring Complete Dissolution:

Vortex the tube vigorously for 1-2 minutes until the C646 is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If the compound does not fully dissolve, you can gently warm the solution at 37°C for 10

minutes and/or use an ultrasonic bath for a few minutes.[2][8]

Aliquoting and Storage:

Once the C646 is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.
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This practice minimizes the number of freeze-thaw cycles, which can degrade the

compound over time.[9]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).[7][9]

3.3. Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be diluted in the appropriate culture

medium to the desired final concentration.

It is crucial to ensure that the final concentration of DMSO in the culture medium is low

(typically <0.5%) to avoid solvent-induced cytotoxicity.[9]

A vehicle control (medium with the same final concentration of DMSO) should always be

included in experiments.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the mechanism of action of C646 and the experimental

workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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